Cas no 885276-34-6 (BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID)

• Product Name: BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID
• CAS No: 885276-34-6
• MF: C₁₉H₂₄N₂O₅
• MW: 360.404265403748
• MDL: MFCD04115183
• CID: 993194
• PubChem ID: 84820071
• Update Time: 2025-06-09

BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID
• BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)ACETIC ACID,
• 2-(Benzofuran-2-yl)-2-(3-((tert-butoxycarbonyl)amino)pyrrolidin-1-yl)acetic acid
• 885276-34-6
• DTXSID201132268
• 2-(Benzofuran-2-yl)-2-(3-((tert-butoxycarbonyl)amino)pyrrolidin-1-yl)aceticacid
• alpha-2-Benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidineacetic acid
• AKOS024262097
• SB39472
• 2-(1-benzofuran-2-yl)-2-(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)acetic acid
• CS-0342227
• 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]acetic acid
• MFCD04115183
• I+/--2-Benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidineacetic acid
• 1-BENZOFURAN-2-YL({3-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDIN-1-YL})ACETIC ACID

• MDL： MFCD04115183
• Inchi： 1S/C19H24N2O5/c1-19(2,3)26-18(24)20-13-8-9-21(11-13)16(17(22)23)15-10-12-6-4-5-7-14(12)25-15/h4-7,10,13,16H,8-9,11H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key： UAPKFNWHBNHYLU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C(=O)O)N1CCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 360.16900
• Monoisotopic Mass: 360.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92.01000
• LogP: 3.48630

Additional information on BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID

Introduction to BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID (CAS No. 885276-34-6) and Its Emerging Applications in Chemical Biology

BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID, identified by the CAS number 885276-34-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the benzofuran family, a heterocyclic structure known for its broad spectrum of pharmacological properties. The presence of a pyrrolidine moiety and a tert-butoxycarbonyl (Boc) protected amine group further enhances its utility as a building block in drug discovery and medicinal chemistry.

The benzofuran core is a privileged scaffold in medicinal chemistry, exhibiting diverse biological functions ranging from antimicrobial to anticancer properties. The integration of this scaffold with other pharmacophores has led to the development of novel therapeutic agents. In particular, the 3-BOC-amino-pyrrolidinyl side chain in BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID introduces a polar, nitrogen-rich region that can interact with biological targets through hydrogen bonding or ionic interactions, making it an attractive candidate for modulating enzyme activity or receptor binding.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID, facilitating its exploration in various biological assays. The Boc protection on the amine group provides stability during synthetic manipulations while allowing for selective deprotection when needed, making it a versatile intermediate in peptide mimetics and drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The pyrrolidine ring in BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID can be designed to mimic ATP binding pockets or interact with specific residues on kinase domains, thereby inhibiting their activity. Several recent studies have highlighted the use of benzofuran derivatives as kinase inhibitors, demonstrating their efficacy in preclinical models.

Furthermore, the compound has shown promise in modulating immune responses. The pyrrolidine moiety is known to be present in several immunomodulatory agents, and its incorporation into BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID may confer properties that enhance or suppress immune cell activity. This has implications for the development of novel immunotherapies targeting autoimmune diseases or cancer immunotherapy.

The synthesis of BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced catalytic methods has improved the yield and purity of this compound, making it more accessible for large-scale applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the benzofuran core and attaching the pyrrolidine side chain.

Computational studies have also played a crucial role in understanding the binding interactions of BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to protein pockets with high affinity, suggesting its potential as a lead compound for drug development. These simulations have guided medicinal chemists in optimizing the structure for better pharmacokinetic properties.

In conclusion, BENZOFURAN-2-YL-(3-BOC-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID (CAS No. 885276-34-6) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in future medical innovations.